Cas no 17874-84-9 (2-Benzoylcyclododecan-1-one)
2-Benzoylcyclododecan-1-one structure
Product Name:2-Benzoylcyclododecan-1-one
CAS No:17874-84-9
MF:C19H26O2
MW:286.408545970917
CID:2782982
PubChem ID:4111962
Update Time:2024-03-01
2-Benzoylcyclododecan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-benzoylcyclododecan-1-one
- 2-BENZOYL-1-CYCLODODECANONE
- 2-Benzoylcyclododecan-1-one
-
- Inchi： 1S/C19H26O2/c20-18-15-11-6-4-2-1-3-5-10-14-17(18)19(21)16-12-8-7-9-13-16/h7-9,12-13,17H,1-6,10-11,14-15H2
- InChI Key： KYKFKHJDOGHZIA-UHFFFAOYSA-N
- SMILES： O=C1CCCCCCCCCCC1C(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 286.193280068g/mol
- Monoisotopic Mass: 286.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 34.1
2-Benzoylcyclododecan-1-one Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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